(4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one

• IUPAC Name: (4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one
• InChI: InChI=1S/C14H17FN2O4S/c1-21-13-7-9(4-5-11(13)15)22(19,20)17-6-2-3-10-12(17)8-16-14(10)18/h4-5,7,10,12H,2-3,6,8H2,1H3,(H,16,18)/t10-,12-/m1/s1
• InChI Key: KTWCYTYOHYBNIE-ZYHUDNBSSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)N2CCCC3C2CNC3=O)F
• Isomeric SMILES: COC1=C(C=CC(=C1)S(=O)(=O)N2CCC[C@@H]3[C@H]2CNC3=O)F
• Molecular Formula: C14H17FN2O4S
• Molecular Weight: 328.36 g/mol

Description

(4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one is a complex organic compound characterized by its unique chemical structure. This compound features a pyrrolo[3,4-b]pyridine core, which is a bicyclic structure, and is substituted with a sulfonyl group and a fluoro-methoxyphenyl group. The stereochemistry of the compound is defined by the (4aR,7aS) configuration, indicating the specific three-dimensional arrangement of atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one typically involves multiple steps, starting from readily available starting materials. The key steps may include:

Formation of the Pyrrolo[3,4-b]pyridine Core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Sulfonyl Group: This step often involves sulfonylation reactions using sulfonyl chlorides or sulfonyl fluorides under basic conditions.

Substitution with the Fluoro-Methoxyphenyl Group: This can be accomplished through nucleophilic aromatic substitution reactions, where the fluoro-methoxyphenyl group is introduced onto the core structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

(4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like sodium hydride (NaH) for nucleophilic substitution and various electrophiles for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

(4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

(4aS,7aS)-6-Benzyltetrahydro-1H-pyrrolo[3,4-b]pyridine-5,7(2H,6H)-dione: Shares a similar core structure but differs in the substituents attached to the core.

Sulfonyl Fluorides: Compounds with sulfonyl fluoride groups that exhibit similar reactivity and applications in organic synthesis and chemical biology.

Uniqueness

The uniqueness of (4aR,7aS)-1-(4-fluoro-3-methoxyphenyl)sulfonyl-3,4,4a,6,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridin-5-one lies in its specific stereochemistry and the combination of functional groups, which confer distinct chemical and biological properties.